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Compound of Interest

Compound Name: LS-102

Cat. No.: B2460127 Get Quote

Technical Support Center: LS-102
Welcome to the technical support center for LS-102. This resource provides troubleshooting

guides and frequently asked questions (FAQs) to help researchers and drug development

professionals refine the treatment duration of LS-102 in cell-based experiments.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for LS-102?

A1: LS-102 is a highly selective, allosteric inhibitor of MEK1 and MEK2.[1][2][3] MEK1 and

MEK2 are critical protein kinases in the mitogen-activated protein kinase (MAPK) signaling

pathway, also known as the RAS-RAF-MEK-ERK pathway.[4][5] By binding to MEK, LS-102
prevents the phosphorylation and activation of its downstream target, ERK.[3][5] This action

effectively blocks the signaling cascade that, when hyperactivated by mutations in genes like

BRAF or RAS, drives uncontrolled cell proliferation and survival in many cancers.[1][4]

LS-102 Target Pathway: MAPK/ERK Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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